Cas no 108112-63-6 (Benzamide, N,N'-2,3-phenazinediylbis[2-methyl-3,5-dinitro-)

• Product Name: Benzamide, N,N'-2,3-phenazinediylbis[2-methyl-3,5-dinitro-
• CAS No: 108112-63-6
• MF: C₂₈H₁₈N₈O₁₀
• MW: 626.490125179291
• CID: 1185115
• Update Time: 2024-08-05

Benzamide, N,N'-2,3-phenazinediylbis[2-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N'-2,3-phenazinediylbis[2-methyl-3,5-dinitro-

• Inchi： 1S/C28H18N8O10/c1-13-17(7-15(33(39)40)9-25(13)35(43)44)27(37)31-23-11-21-22(30-20-6-4-3-5-19(20)29-21)12-24(23)32-28(38)18-8-16(34(41)42)10-26(14(18)2)36(45)46/h3-12H,1-2H3,(H,31,37)(H,32,38)
• InChI Key： SMHKWYWOTXIFBO-UHFFFAOYSA-N
• SMILES： C1C2C(=NC3C(N=2)=CC=CC=3)C=C(NC(=O)C2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2C)C=1NC(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 626.11474

Experimental Properties

• Density: 1.641±0.06 g/cm3(Predicted)
• Melting Point: 321 °C
• Boiling Point: 754.4±60.0 °C(Predicted)
• PSA: 256.54
• pka: 8.48±0.43(Predicted)